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Compound of Interest

Compound Name: 2-(Trifluoromethyl)nicotinic acid

Cat. No.: B023579 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(Trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-(Trifluoromethyl)nicotinic acid (CAS RN: 131747-43-8). The information is compiled from

multiple safety data sheets (SDS) to ensure a thorough understanding of the potential hazards

and the necessary protocols for safe use in a laboratory and drug development setting.

Hazard Identification and Classification
2-(Trifluoromethyl)nicotinic acid is classified as a hazardous substance. It is crucial to

understand its specific hazards to implement appropriate safety measures. The primary

hazards associated with this compound are irritation to the skin, eyes, and respiratory system.

[1][2]

Signal Word: Warning[1][3][4]

Hazard Pictogram:

alt text

Table 1: GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement References

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][3][4]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[1][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-
(Trifluoromethyl)nicotinic Acid

Property Value References

Chemical Formula C₇H₄F₃NO₂ [3][5]

Molecular Weight 191.11 g/mol [2][5]

Appearance
White to almost white or light

brown solid (crystal/powder)
[3][6]

Melting Point 184-188 °C [7]

Boiling Point 259.9±40.0 °C (Predicted) [7]

Solubility Slightly soluble in Methanol. [7]

Density 1.484±0.06 g/cm³ (Predicted) [7]

Toxicological Information
While comprehensive toxicological data is not always available, the existing information

indicates that the primary concerns are irritant effects.
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Acute Toxicity: No specific data on LD50 or LC50 is available. The substance may be

harmful if swallowed, inhaled, or absorbed through the skin.[2]

Skin Irritation: Causes skin irritation.[1][3][4]

Eye Irritation: Causes serious eye irritation.[1][3][4]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]

Carcinogenicity, Mutagenicity, Reproductive Effects: No data is available to classify the

substance for these long-term effects.[8]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[9][10] Use a local exhaust system if dust or aerosols are generated.[3][4] Safety

showers and eyewash stations should be readily available.[3]

Personal Hygiene: Avoid all personal contact, including inhalation.[10] Wash hands and face

thoroughly after handling.[3][4] Do not eat, drink, or smoke in areas where the chemical is

handled or stored.[9][10] Contaminated work clothing should be removed and laundered

separately before reuse.[10]

Procedural Precautions: Avoid formation of dust and aerosols.[1] Take measures to prevent

the buildup of electrostatic charge.[9]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8] Store

in a dark place.[3][4]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[3]

[4][9]
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Containers: Store in original, clearly labeled containers.[10] Check regularly for leaks or

damage.[10]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-(Trifluoromethyl)nicotinic acid to

prevent exposure.

Table 3: Recommended Personal Protective Equipment
(PPE)

Protection Type Specification Rationale & References

Eye/Face Protection

Safety glasses with side-

shields or goggles (European

Standard EN 166). A face

shield may be required in

situations with a higher splash

risk.

To prevent eye contact and

serious irritation.[1][3]

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile rubber).

To prevent skin contact and

irritation.[1][3]

Skin and Body Protection

Long-sleeved lab coat or

protective clothing. Protective

boots may be required

depending on the scale of

work.

To prevent skin contact and

contamination of personal

clothing.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

dust respirator should be used

when dust is generated and

engineering controls are

insufficient.

To prevent inhalation and

respiratory tract irritation.[1][3]

Emergency Procedures
Proper preparation for emergencies is a critical component of laboratory safety.
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First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an accidental

exposure.

Route of Exposure Immediate Action
Medical Attention

Inhalation
Remove to fresh air.

Keep at rest in a comfortable position for breathing.
 

Skin Contact
Remove contaminated clothing immediately.

Wash skin with plenty of soap and water for at least 15 minutes.
 

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

 

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

 

Get medical advice/attention
if symptoms occur or persist.

 

If skin irritation occurs:
Get medical advice/attention.

 

If eye irritation persists:
Get medical advice/attention.

 

Get medical attention
if you feel unwell.

 

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Table 4: First Aid Measures Summary
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Exposure Route Procedure References

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1][3]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with plenty of soap and

water for at least 15 minutes. If

skin irritation persists, call a

physician.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[1][3]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur or if you feel

unwell.

[1][3]

General Advice

A rescuer should wear

personal protective equipment,

such as rubber gloves and air-

tight goggles.

[3]

Fire-Fighting Measures
This material is not considered a significant fire risk, but containers may burn.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fishersci.fr/store/msds?partNumber=15454487&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/T3132_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=15454487&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/T3132_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=15454487&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/T3132_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=15454487&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/T3132_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T3132_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1877_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 5: Fire-Fighting Guidance
Aspect Guidance References

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam. Use

extinguishing measures

appropriate to local

circumstances and the

surrounding environment.

[1][11]

Unsuitable Extinguishing

Media
No information available. [1]

Specific Hazards

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

carbon oxides, nitrogen oxides

(NOx), and hydrogen fluoride.

[1][2]

Protective Equipment for

Firefighters

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[1][10]

Accidental Release Measures
In the event of a spill, follow established emergency procedures to contain and clean up the

material safely.
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Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate non-essential personnel.
Alert others in the area.

 

Ensure adequate ventilation.

 

Wear appropriate PPE
(gloves, goggles, respirator).

 

Use dry cleanup procedures.
Avoid generating dust.

 

Sweep or shovel up spilled material.

 

Place into a suitable, closed,
airtight, and labeled container for disposal.

 

Wash spill area.

 

Prevent runoff from entering drains.

 

Dispose of waste in accordance with
local, state, and federal regulations.

 

Report the incident.

 

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Stability and Reactivity
Reactivity: No special reactivity has been reported.[3]

Chemical Stability: Stable under proper, recommended storage conditions.[3][9]

Conditions to Avoid: Avoid dust formation.[1] No other specific conditions to avoid are listed.

Incompatible Materials: Strong oxidizing agents.[3][9]

Hazardous Decomposition Products: Under fire conditions, may emit carbon oxides, nitrogen

oxides (NOx), and hydrogen fluoride.[1][2]

Disposal Considerations
Waste from this product is classified as hazardous.[1] All disposal practices must be in

accordance with federal, state, and local regulations.[3]

Method: Consult your local or regional authorities.[3][4] It may be possible to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[3][4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product itself.[1]

Experimental Protocols
The safety data sheets referenced in this guide provide hazard classifications and safety

procedures but do not contain detailed experimental methodologies for the toxicological or

physical hazard tests (e.g., OECD, ISO guidelines) that were used to generate the data. The

procedures outlined in sections 4.0, 5.0, 6.0, and 8.0 of this document should be adopted as

the standard operating protocols for the handling, use, storage, and disposal of 2-
(Trifluoromethyl)nicotinic acid in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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